Cas no 2229566-10-1 (1-(3-bromo-5-fluorophenyl)-2,2-difluorocyclopropan-1-amine)

• Product Name: 1-(3-bromo-5-fluorophenyl)-2,2-difluorocyclopropan-1-amine
• CAS No: 2229566-10-1
• MF: C₉H₇BrF₃N
• MW: 266.057791948318
• CID: 5931902
• PubChem ID: 165640701
• Update Time: 2025-05-21

1-(3-bromo-5-fluorophenyl)-2,2-difluorocyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-5-fluorophenyl)-2,2-difluorocyclopropan-1-amine
• EN300-1958117
• 2229566-10-1

• Inchi： 1S/C9H7BrF3N/c10-6-1-5(2-7(11)3-6)8(14)4-9(8,12)13/h1-3H,4,14H2
• InChI Key： KZXYKYAWTWEPDI-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1)C1(CC1(F)F)N)F

Computed Properties

• Exact Mass: 264.97140g/mol
• Monoisotopic Mass: 264.97140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Additional information on 1-(3-bromo-5-fluorophenyl)-2,2-difluorocyclopropan-1-amine

Introduction to 1-(3-bromo-5-fluorophenyl)-2,2-difluorocyclopropan-1-amine (CAS No. 2229566-10-1)

1-(3-bromo-5-fluorophenyl)-2,2-difluorocyclopropan-1-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 2229566-10-1, belongs to a class of molecules characterized by a cyclopropane ring substituted with fluorine and bromine atoms, which are known to enhance metabolic stability and binding affinity in drug candidates.

The molecular structure of 1-(3-bromo-5-fluorophenyl)-2,2-difluorocyclopropan-1-amine consists of a cyclopropane core appended with a phenyl ring that is halogenated at both the 3-position and 5-position. The presence of fluorine atoms at the 2,2-difluoro positions introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule. This feature is particularly valuable in medicinal chemistry, as it allows for fine-tuning of interactions with biological targets such as enzymes and receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the pharmacokinetic and pharmacodynamic profiles of this compound more efficiently. Studies have indicated that the fluorinated cyclopropane scaffold enhances lipophilicity, which is a critical parameter for drug absorption, distribution, metabolism, and excretion (ADME). Furthermore, the bromo substituent at the phenyl ring contributes to increased binding affinity by forming additional hydrogen bonds or hydrophobic interactions with biological targets.

In the context of drug discovery, 1-(3-bromo-5-fluorophenyl)-2,2-difluorocyclopropan-1-amine has been investigated for its potential as an intermediate in the synthesis of novel therapeutic agents. The cyclopropane ring is a well-known pharmacophore that can induce conformational constraints, leading to improved binding specificity. Additionally, the halogenated phenyl ring provides a versatile platform for further derivatization, allowing chemists to explore diverse chemical space.

One of the most compelling aspects of this compound is its potential application in addressing unmet medical needs. Current research suggests that derivatives of this molecule may exhibit inhibitory activity against certain enzymes implicated in inflammatory diseases and cancer. The combination of fluoro and bromo substituents has been shown to enhance bioavailability and reduce metabolic degradation, making it an attractive candidate for further development.

The synthesis of 1-(3-bromo-5-fluorophenyl)-2,2-difluorocyclopropan-1-amine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and fluorination techniques, have been employed to achieve high yields and purity. These synthetic strategies are essential for producing sufficient quantities of the compound for preclinical testing and eventual clinical trials.

From a regulatory perspective, CAS No. 2229566-10-1 ensures that researchers can accurately identify and document the compound throughout its development lifecycle. This level of specificity is crucial for compliance with international standards set by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). As pharmaceutical development continues to evolve, compounds like 1-(3-bromo-5-fluorophenyl)-2,2-difluorocyclopropan-1-amine represent a significant step forward in creating safer and more effective treatments.

The integration of cutting-edge technologies into drug discovery has accelerated the pace at which novel compounds like this one are being developed. High-throughput screening (HTS) platforms combined with artificial intelligence (AI) algorithms allow researchers to rapidly assess thousands of compounds for biological activity. This approach has led to the identification of promising candidates that would have been difficult to uncover using traditional methods alone.

In conclusion, 1-(3-bromo-5-fluorophenyl)-2,2-difluorocyclopropan-1-amine (CAS No. 2229566-10-1) is a structurally unique compound with significant potential in pharmaceutical research. Its combination of halogenated aromatic rings and a fluorinated cyclopropane moiety makes it an ideal candidate for further exploration as a lead molecule in drug development. As scientific understanding advances, compounds such as this one will continue to play a pivotal role in addressing complex diseases and improving patient outcomes worldwide.